N-(isoquinolin-5-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-isoquinolin-5-yl-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H19N3O3S/c24-20(22-19-5-3-4-16-14-21-11-10-18(16)19)15-6-8-17(9-7-15)27(25,26)23-12-1-2-13-23/h3-11,14H,1-2,12-13H2,(H,22,24)
• InChI Key: OCNCJWPFFDTGOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=C3C=CN=C4
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

N-(isoquinolin-5-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as GSK-J4, is a chemical compound that has gained attention in the field of scientific research due to its potential as an epigenetic modulator. This molecule has been shown to have a significant impact on the activity of histone demethylases, which are enzymes that play a crucial role in the regulation of gene expression. In

Scientific Research Applications

Pharmacological Importance of Isoquinoline Derivatives

Isoquinoline derivatives have been recognized for their broad biological potentials, including anti-fungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, anti-Alzheimer’s disease, anti-viral, anti-bacterial, anti-diabetic, and anti-malarial effects. The review by Danao et al. (2021) serves as a comprehensive reference for researchers, offering insights into the development of novel low-molecular-weight inhibitors for pharmacotherapeutic applications based on the chemical properties and biological activities of isoquinoline and its derivatives (Danao et al., 2021).

Development of Small-Molecule Inhibitors

Research into small-molecule inhibitors, including those derived from isoquinoline scaffolds, has made significant strides in the discovery of new therapeutic agents. Pauls et al. (2001) detailed the systematic development of inhibitors targeting Factor Xa, showcasing the potential of isoquinoline-based compounds as antithrombotic agents. This review highlights the progression from conceptualization to the realization of potent and selectively bioavailable inhibitors (Pauls et al., 2001).

Exploration of CNS Acting Drugs

Saganuwan (2017) conducted a literature search identifying functional chemical groups, including isoquinoline derivatives, as potential lead molecules for synthesizing compounds with Central Nervous System (CNS) activity. The review points to a range of CNS effects, from depression to convulsion, underscoring the versatility and therapeutic promise of these compounds in treating CNS disorders (Saganuwan, 2017).

Antitubercular Activity of Isoquinoline Derivatives

Asif (2014) reviewed the antitubercular activity of various isoquinoline derivatives, demonstrating their efficacy against M. tuberculosis and other non-tuberculous mycobacteria. This research underscores the importance of isoquinoline derivatives in the design of new anti-TB compounds, reflecting their significant role in addressing global health challenges (Asif, 2014).